Cas no 89418-09-7 (2H-Purin-2-one,1,3-dihydro-8-methyl-)
89418-09-7 structure
Product Name:2H-Purin-2-one,1,3-dihydro-8-methyl-
CAS No:89418-09-7
MF:C6H6N4O
MW:150.138040065765
CID:711716
PubChem ID:45080233
Update Time:2025-04-19
2H-Purin-2-one,1,3-dihydro-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Purin-2-one,1,3-dihydro-8-methyl-
- 8-methyl-3,7-dihydropurin-2-one
- Purin-2-ol, 8-methyl- (7CI)
- 8-Methyl-1H-purin-2(3H)-one
- SCHEMBL20830163
- 8-Methyl-3,7-dihydro-2H-purin-2-one
- 89418-09-7
- 8-methyl-2,3-dihydro-1H-purin-2-one
- DTXSID20663914
- Purin-2-ol,8-methyl-(7ci)
-
- Inchi: 1S/C6H6N4O/c1-3-8-4-2-7-6(11)10-5(4)9-3/h2H,1H3,(H2,7,8,9,10,11)
- InChI Key: YNVSAKLIHBMSPU-UHFFFAOYSA-N
- SMILES: O=C1N=CC2=C(N1)N=C(C)N2
Computed Properties
- Exact Mass: 150.054
- Monoisotopic Mass: 150.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: -0.1
2H-Purin-2-one,1,3-dihydro-8-methyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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